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Compound of Interest

Compound Name: 2-Pyruvoylaminobenzamide

Cat. No.: B097163 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines for the safe handling and storage of 2-
Pyruvoylaminobenzamide in a laboratory setting. The information is compiled from publicly

available data and general laboratory safety standards. As no specific safety data sheet (SDS)

for 2-Pyruvoylaminobenzamide is readily available, these protocols are based on the

properties of similar chemical compounds and established best practices for handling

laboratory reagents.

Chemical and Physical Properties
A summary of the key physical and chemical properties of 2-Pyruvoylaminobenzamide is

presented in Table 1. This information is crucial for understanding the compound's

characteristics and for performing accurate experimental calculations.

Table 1: Physical and Chemical Properties of 2-Pyruvoylaminobenzamide
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Property Value Source

Molecular Formula C₁₀H₁₀N₂O₃ PubChem[1]

Molecular Weight 206.20 g/mol PubChem[1]

IUPAC Name

2-(2-

oxopropanoylamino)benzamid

e

PubChem[1]

CAS Number 18326-62-0 PubChem[1]

Appearance Solid (assumed) General chemical knowledge

Solubility Not specified -

Melting Point Not specified -

Boiling Point Not specified -

Health and Safety Information
Due to the absence of a specific Safety Data Sheet (SDS) for 2-Pyruvoylaminobenzamide, a

conservative approach to handling is recommended, treating it as a potentially hazardous

substance. The hazard warnings for similar benzamide derivatives often include skin irritation,

serious eye irritation, and potential respiratory irritation[2][3].

General Safety Precautions:

Engineering Controls: Work in a well-ventilated area, preferably within a chemical fume

hood, to minimize inhalation exposure.

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield.

Hand Protection: Use chemically resistant gloves (e.g., nitrile or neoprene).

Body Protection: Wear a laboratory coat.
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Hygiene Practices: Avoid eating, drinking, or smoking in the laboratory. Wash hands

thoroughly after handling the compound, even if gloves were worn.

Experimental Protocols: Handling and Storage
The following protocols are based on general best practices for handling solid chemical

compounds in a research laboratory.

Receiving and Inspection
Upon receipt, visually inspect the container for any damage or leaks.

Verify that the container is clearly labeled with the compound name, CAS number, and any

available hazard information.

Log the compound into the laboratory's chemical inventory system.

Aliquoting and Weighing
Perform all aliquoting and weighing procedures within a chemical fume hood to prevent the

generation and inhalation of dust.

Use appropriate tools (e.g., spatulas, weighing paper) to handle the solid compound.

Clean all tools and the weighing balance thoroughly after use to prevent cross-

contamination.

Dissolution
If preparing a solution, add the solvent to the weighed compound slowly and stir to dissolve.

Consult relevant literature or perform small-scale solubility tests to determine the appropriate

solvent.

Ensure the container is properly sealed after dissolution.

Storage
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Short-term Storage: Store in a tightly sealed, properly labeled container in a cool, dry, and

well-ventilated area.

Long-term Storage: For long-term stability, storage in a desiccator at room temperature or in

a refrigerator (2-8°C) may be appropriate, depending on the compound's stability, which is

currently not well-documented. Protect from light and moisture.

Incompatible Materials: Store away from strong oxidizing agents, strong acids, and strong

bases.

Spill and Waste Disposal
Spill: In case of a spill, wear appropriate PPE, and gently sweep the solid material to avoid

creating dust. Place the spilled material into a sealed container for disposal. Clean the spill

area with a suitable solvent and decontaminate.

Waste Disposal: Dispose of unused compound and contaminated materials in accordance

with local, state, and federal regulations for chemical waste. Do not dispose of down the

drain.

Workflow for Safe Handling and Storage
The following diagram illustrates the recommended workflow for the safe handling and storage

of 2-Pyruvoylaminobenzamide.
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Caption: Workflow for handling and storage of 2-Pyruvoylaminobenzamide.
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Signaling Pathways and Biological Activity
Currently, there is no specific information available in the public domain regarding the signaling

pathways modulated by 2-Pyruvoylaminobenzamide or its detailed biological activity. While it

is a benzamide derivative, a class of compounds known for a wide range of biological activities,

its specific targets and mechanisms of action have not been elucidated in the reviewed

literature. Researchers should consider this lack of information when designing experiments

and interpreting results.

Disclaimer: The information provided in these application notes is intended for guidance only

and is based on general laboratory safety principles. It is the responsibility of the user to

conduct a thorough risk assessment before handling 2-Pyruvoylaminobenzamide and to

comply with all applicable safety regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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